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Technical Whitepaper: Strategic Sourcing and Application of 3-Cyano-5-methoxyisonicotinic
Acid

Executive Summary

3-Cyano-5-methoxyisonicotinic acid (CAS 1138444-09-3) is a specialized heterocyclic
building block critical for the synthesis of advanced pharmaceutical intermediates, particularly
in the development of kinase inhibitors and agrochemical actives. Unlike commoditized
pyridines, this trisubstituted scaffold presents unique sourcing challenges due to its specific
substitution pattern—a carboxylic acid at position 4, flanked by a cyano group at position 3 and
a methoxy group at position 5.

This guide provides a comprehensive technical profile, a validated retrosynthetic analysis for
custom manufacturing, and a rigorous quality control framework to ensure the integrity of this
compound in drug discovery pipelines.

Chemical Profile & Technical Specifications
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Understanding the physicochemical properties of 3-Cyano-5-methoxyisonicotinic acid is
essential for predicting its behavior in reaction matrices and biological assays.

Property Specification

IUPAC Name 3-Cyano-5-methoxypyridine-4-carboxylic acid
CAS Registry Number 1138444-09-3

Molecular Formula CsHsN20s3

Molecular Weight 178.14 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF; sparingly soluble in

Solubility -

water (acidic pH)
pKa (Predicted) ~3.5 (Carboxylic acid), ~1.5 (Pyridine nitrogen)
Storage Conditions Inert atmosphere (Ar/N2), 2—-8°C, Desiccated

Key Structural Insight: The electron-withdrawing cyano group at position 3 significantly reduces
the basicity of the pyridine nitrogen, while the methoxy group at position 5 provides a handle for
hydrogen bonding interactions in protein active sites. This "push-pull" electronic character
makes the C4-carboxylic acid less reactive toward nucleophilic attack compared to
unsubstituted isonicotinic acids.

Commercial Availability & Sourcing Strategy

Current Market Status: 3-Cyano-5-methoxyisonicotinic acid is classified as a "Make-on-
Demand" or "Low-Stock" item by major global catalogs. It is rarely held in bulk inventory (kg
scale) due to its specialized application.

e Primary Suppliers: BOC Sciences, AK Scientific, and specialized aggregators (e.qg.,
ChemicalBook, eChemi).

o Typical Lead Time: 2—4 weeks (if synthesized on demand).

o Standard Purity: 95% (Technical Grade) to 98% (HPLC Grade).

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1421137/docs?utm_src=pdf-body#commercial-availability-of-3-cyano-5-methoxyisonicotinic-acid
https://www.benchchem.com/product/b1421137/docs?utm_src=pdf-body#commercial-availability-of-3-cyano-5-methoxyisonicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Cost Estimate: High-value building block; expect pricing in the range of
300 per gram for small research quantities.

Procurement Decision Tree: Researchers must navigate the "In Stock” vs. "Custom Synthesis"
decision carefully to avoid project delays.

Need 3-Cyano-5-methoxyisonicotinic Acid

Check Major Catalogs
(Sigma, Enamine, WuXi)

Direct Purchase Initiate Custom Synthesis
(Lead Time: <1 week) (Lead Time: 3-5 weeks)

Define Synthetic Route
(See Section 3)

l

Audit Vendor Capability
(NMR/HPLC Validation)

Click to download full resolution via product page

Figure 1: Strategic decision logic for sourcing rare heterocyclic building blocks.

Synthesis & Manufacturing (Expert Analysis)
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Since a direct "recipe” is often proprietary to CROs, we provide a Retrosynthetic Analysis
based on authoritative pyridine chemistry. This serves as a guide for evaluating custom
synthesis proposals from vendors.

The Challenge: Direct functionalization of the C4 position in a 3,5-disubstituted pyridine is
sterically and electronically difficult. The Solution: A stepwise approach starting from a 4-methyl
precursor (picoline) allows for the construction of the substituents before the final oxidation to
the carboxylic acid.

Proposed Synthetic Pathway:

o Starting Material: 3-Bromo-5-methoxy-4-methylpyridine (Commercially available or easily
accessible).

e Step 1: Cyanation: Rosenmund-von Braun reaction or Pd-catalyzed cyanation (Zn(CN)z,
Pd(PPhs)a) to install the cyano group.

o Step 2: Oxidation: Oxidation of the C4-methyl group to the carboxylic acid using Selenium
Dioxide (SeO32) or Potassium Permanganate (KMnOa).

Zn(CN)2, Pd(0) Se02 / KMnO4

(Oxidation) @-Cyano-s-methoxyisonicotinic Acid
= (Target)

G-Bromo-5-methoxy-4-methylpyridine) (Lyanauon) > G-Cyan0-5-methoxy-4-methylpyridine)

Click to download full resolution via product page

Figure 2: Proposed retrosynthetic pathway for custom manufacturing.

Critical Control Points:

» Cyanation Efficiency: The methoxy group is an electron-donating group (EDG), which may
deactivate the ring for nucleophilic aromatic substitution but facilitates Pd-catalyzed coupling.

o Oxidation Selectivity: Over-oxidation or decarboxylation can occur. The presence of the
cyano group (electron-withdrawing) stabilizes the resulting carboxylate but requires careful
pH control during workup.
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Quality Control & Analytical Validation

When sourcing this compound, "Certificate of Analysis" (CoA) verification is non-negotiable.
Use the following parameters to validate the identity and purity of the received material.

A. Proton NMR (*H-NMR) - DMSO-de

e Methoxy Group: Look for a sharp singlet (3H) around 6 3.9 — 4.1 ppm.
e Aromatic Protons:

o H-2 (Ortho to CN): Singlet or fine doublet around & 8.5 — 8.8 ppm.

o H-6 (Ortho to OMe): Singlet or fine doublet around & 8.3 — 8.6 ppm.

o Carboxylic Acid: A broad singlet (1H) typically > d 11.0 ppm (may be exchanged/invisible
depending on water content).

B. LC-MS (Liquid Chromatography-Mass Spectrometry)

« lonization Mode: ESI Positive (ESI+) or Negative (ESI-).
e Expected Mass:
o [M+H]*: 179.14 m/z
o [M-H]™:177.14 m/z
 Purity Criterion: >95% area under the curve (AUC) at 254 nm.

Applications in Drug Discovery

1. Kinase Inhibitor Scaffolds: The 3-cyano-5-methoxyisonicotinic acid core mimics the
adenine binding motif found in ATP. The cyano group can form reversible covalent bonds with
cysteine residues or serve as a hydrogen bond acceptor, while the carboxylic acid allows for
amide coupling to solubilizing tails.

2. Bioisosteric Replacement: This scaffold is often used as a bioisostere for:
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e 2,6-Disubstituted benzoic acids: Improving metabolic stability (reducing glucuronidation).
» Indazoles: Providing a monocyclic alternative with different solubility profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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